![molecular formula C20H15ClN4 B1226774 6-(2-chlorophenyl)-N-(3-pyridinylmethyl)-4-quinazolinamine](/img/structure/B1226774.png)
6-(2-chlorophenyl)-N-(3-pyridinylmethyl)-4-quinazolinamine
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Overview
Description
6-(2-chlorophenyl)-N-(3-pyridinylmethyl)-4-quinazolinamine is a member of quinazolines.
Scientific Research Applications
Spectroscopic Analysis and Conformational Studies
AG-1478, a compound structurally similar to 6-(2-chlorophenyl)-N-(3-pyridinylmethyl)-4-quinazolinamine, has been extensively studied for its in vitro and in vivo antiproliferative activities. Spectroscopic analysis, particularly UV-Vis absorption spectroscopy, has been employed to understand the drug's spectral signatures, which could assist in identifying relevant targets and interactions. Two stable conformers, AG-1478B and AG-1478A, have been identified, showcasing the compound's conformational diversity and its implications on biopharmaceutical activities. These findings are crucial for understanding the molecular basis of the compound's mechanism of action and for the development of new therapeutic agents (Khattab et al., 2016).
Synthesis and Chemical Modification
Research on the chemical synthesis and modification of quinazoline derivatives, including those similar to 6-(2-chlorophenyl)-N-(3-pyridinylmethyl)-4-quinazolinamine, has led to the development of compounds with potential anticonvulsant activities. These studies involve exploring different chemical pathways and modifications to enhance the biological activities of quinazoline derivatives. The work on synthesizing new quinazoline-based compounds provides a foundation for developing novel therapeutic agents with improved efficacy and safety profiles (Wolfe et al., 1990).
Optoelectronic Applications
Quinazoline derivatives, including those structurally related to 6-(2-chlorophenyl)-N-(3-pyridinylmethyl)-4-quinazolinamine, have been investigated for their applications in optoelectronic materials. These compounds, when incorporated into π-extended conjugated systems, show significant potential for use in electronic devices, luminescent elements, and photoelectric conversion elements. The research highlights the versatility of quinazoline derivatives in developing novel materials for optoelectronics, showcasing their potential beyond biomedical applications (Lipunova et al., 2018).
properties
Product Name |
6-(2-chlorophenyl)-N-(3-pyridinylmethyl)-4-quinazolinamine |
---|---|
Molecular Formula |
C20H15ClN4 |
Molecular Weight |
346.8 g/mol |
IUPAC Name |
6-(2-chlorophenyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine |
InChI |
InChI=1S/C20H15ClN4/c21-18-6-2-1-5-16(18)15-7-8-19-17(10-15)20(25-13-24-19)23-12-14-4-3-9-22-11-14/h1-11,13H,12H2,(H,23,24,25) |
InChI Key |
AFIBHUSAXJIJHX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C2=CC3=C(C=C2)N=CN=C3NCC4=CN=CC=C4)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC3=C(C=C2)N=CN=C3NCC4=CN=CC=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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